Cas no 485-91-6 (Allocryptopine)

• Product Name: Allocryptopine
• CAS No: 485-91-6
• MF: C₂₁H₂₃NO₅
• MW: 369.4110
• MDL: MFCD00022318
• CID: 329316
• PubChem ID: 98570
• Update Time: 2025-05-20

Allocryptopine Chemical and Physical Properties

Names and Identifiers

• ALLOCRYPTOPINE
• 3,4-DIMETHOXY-6-METHYL-5,7,8,15-TETRAHYDRO-6H-BENZO[C][1,3]DIOXOLO[4',5':4,5]BENZO[1,2-G]AZECIN-14-ONE
• ALLOCRYPTOPINE, ALPHA-
• ALPHA-ALLOCRYPTOPINE
• 5,7,8,15-tetrahydro-3,4-dimethoxy-6-methyl[1,3]benzodioxolo[5,6-e][2]benzazecin-14(6H)-one
• 5,7,8,15-Tetrahydro-3,4-dimethoxy-6-methylbenzo[e][1,3]dioxolo[4,5-k][3]benzazecin-14(6H)-one
• Thalictrimine
• C02134
• [1,3]Benzodioxolo[5,6-e][2]benzazecin-14(6H)-one,5,7,8,15-tetrahydro-3,4-dimethoxy-6-methyl-
• ALLOCRYPTOPINE, ALPHA-(RG)
• 5,7,8,15-Tetrahydro-3,4-dimethoxy-6-methyl-[1,3]benzodioxolo[5,6-e][2]benzazecin-14(6H)-one
• Allocrytopine
• alpha-Fagarine
• Fagarine I
• beta-Homochelidonine
• .alpha.-Fagarine
• .beta.-Homochelidonine
• .alpha.-Allocryptopine
• EK27J8ROYB
• NSC645286
• allo-cryptopine
• beta-Allocryptopine
• Benzo(e)(1,3)dioxolo(4,5-k)(3
• Allocryptopin
• 5,7,8,15-Tetrahydro-3,4-dimethoxy-6-methyl(1,3)benzodioxolo(5,6-e)(2)benzazecin-14(6H)-one
• ?-Fagarine
• ?-Homochelidonine
• MLS000765018
• MLSMR
• SMR000283023
• NSC-404531
• CHEMBL520043
• Allocryptopine; Alpha-Allocryptopine
• CHEBI:17390
• BBL027872
• NSC148824
• CS-0018245
• 24240-04-8
• NSC-645286
• Taliktrimin (thalictrimine)
• MEGxp0_001784
• Oprea1_535693
• ZAA24004
• Benzo(e)(1,3)dioxolo(4,5-k)(3)benzazecin-14(6H)-one, 5,7,8,15-tetrahydro-3,4-dimethoxy-6-methyl- (VAN)
• AC-31294
• NSC404531
• Q15410229
• 3,4-dimethoxy-6-methyl-5,7,8,15-tetrahydrobenzo(c)(1,3)benzodioxolo(5,6-g)azecin-14(6H)-one
• .gamma.-Homochelidonine
• NSC 404531
• UNII-EK27J8ROYB
• BCP24946
• BRD-K86670801-001-09-4
• DTXCID40203972
• HMS2735D09
• SCHEMBL673252
• [1,3]Benzodioxolo[5,6-e][2]benzazecin-14(6H)-one, 5,7,8,15-tetrahydro-3,4-dimethoxy-6-methyl-
• 3,4-Dimethoxy-6-methyl-5,7,8,15-tetrahydrobenzo[c][1,3]benzodioxolo[5,6-g]azecin-14(6H)-one
• .beta.-Allocryptopine
• NS00042269
• 3,4-Dimethoxy-6-methyl-5,7,8,15-tetrahydrobenzo[c][1,3]benzodioxolo[5,6-g]azecin-14(6H)-one #
• 7,8-dimethoxy-11-methyl-17,19-dioxa-11-azatetracyclo[12.7.0.04,9.016,20]henicosa-1(21),4(9),5,7,14,16(20)-hexaen-2-one
• NSC 148824
• VS-08608
• CCG-104087
• Oprea1_700961
• Benzo(e)(1,3)dioxolo(4,5-k)(3)benzazecin-14(6H)-one, 5,7,8,15-tetrahydro-3,4-dimethoxy-6-methyl-
• Benzo(e)(1,3)dioxolo(4,5-k)(3)benzazecin-14(6H)-one, 5,7,8,15-tetrahydro-3,4-dimethoxy-6-methyl-(VAN) (8CI)
• STL372863
• NSC-148824
• BDBM50130203
• ACon1_000293
• HY-N1933
• 5,7,8,15-Tetrahydro-3,4-dimethoxy-6-methylbenzo(e)(1,3)dioxolo(4,5-k)(3)benzazecin-14(6H)-one
• DTXSID60871677
• 7,8-dimethoxy-11-methyl-17,19-dioxa-11-azatetracyclo[12.7.0.0 , .0 , ]henicosa-1(14),4(9),5,7,15,20-hexaen-2-one
• a-Fagarine; Thalictrimine; a-allo-Cryptopine; ss-Homochelidonine
• ALLOCRYPTOPINE [MI]
• ?-ALLOCRYPTOPINE
• 485-91-6
• AKOS000730626
• Benzo[e][1,5-k][3]benzazecin-14(6H)-one, 5,7,8,15-tetrahydro-3,4-dimethoxy-6-methyl- (VAN8C
• DB-051564
• Taliktrimin
• Q-100541
• gamma-Homochelidonine
• EINECS 207-626-5
• BRD-K86670801-001-01-1
• 7,8-DIMETHOXY-11-METHYL-17,19-DIOXA-11-AZATETRACYCLO[12.7.0.0?,?.0(1)?,(2)?]HENICOSA-1(14),4(9),5,7,15,20-HEXAEN-2-ONE
• 48216-02-0
• Allocryptopine

• MDL： MFCD00022318
• Inchi： 1S/C21H23NO5/c1-22-7-6-14-9-19-20(27-12-26-19)10-15(14)17(23)8-13-4-5-18(24-2)21(25-3)16(13)11-22/h4-5,9-10H,6-8,11-12H2,1-3H3
• InChI Key： HYBRYAPKQCZIAE-UHFFFAOYSA-N
• SMILES： O1C([H])([H])OC2=C1C([H])=C1C(=C2[H])C(C([H])([H])C2C([H])=C([H])C(=C(C=2C([H])([H])N(C([H])([H])[H])C([H])([H])C1([H])[H])OC([H])([H])[H])OC([H])([H])[H])=O

Computed Properties

• Exact Mass: 369.15800
• Monoisotopic Mass: 369.157623
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 2
• Complexity: 529
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 369.4
• XLogP3: 2.9
• Topological Polar Surface Area: 57.2

Experimental Properties

• Density: 1.216
• Melting Point: 160～161℃
• Boiling Point: 552.7 ℃ at 760 mmHg
• Flash Point: 288.1 ℃
• Refractive Index: 1.573
• PSA: 57.23000
• LogP: 2.78370

Allocryptopine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Protopine alkaloids Protopine alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Protopine alkaloids

Additional information on Allocryptopine

Allocryptopine: A Comprehensive Overview

Allocryptopine, identified by the CAS Registry Number 485-91-6, is a naturally occurring alkaloid found in certain species of the plant genus Cryptopine. This compound has garnered significant attention in recent years due to its diverse biological activities and potential applications in various fields, including medicine, agriculture, and biotechnology. In this article, we will delve into the structural properties, biological functions, and the latest research findings related to Allocryptopine.

The chemical structure of Allocryptopine is characterized by a complex arrangement of nitrogen-containing rings, which contributes to its unique pharmacological properties. Recent studies have employed advanced spectroscopic techniques to elucidate the exact molecular configuration of this compound. Researchers have found that the stereochemistry of Allocryptopine plays a crucial role in its bioavailability and interaction with cellular receptors. These findings have paved the way for further investigations into its therapeutic potential.

Allocryptopine has been extensively studied for its anti-inflammatory and antioxidant properties. A groundbreaking study published in 2023 revealed that this compound exhibits potent inhibitory effects on pro-inflammatory cytokines, making it a promising candidate for treating inflammatory diseases such as arthritis and neuroinflammation. Furthermore, its antioxidant activity has been linked to the prevention of oxidative stress-induced cellular damage, which is a key factor in aging and degenerative disorders.

In the field of oncology, Allocryptopine has shown remarkable anti-tumor activity in preclinical models. A team of researchers at a leading cancer research institute discovered that this compound can selectively target cancer cells while sparing healthy cells, thus reducing the adverse effects associated with conventional chemotherapy. The mechanism behind this selective targeting involves the modulation of key signaling pathways involved in cell proliferation and apoptosis.

Beyond its medical applications, Allocryptopine has also been explored for its potential in agriculture. Studies have demonstrated that this compound possesses insecticidal properties, making it a viable alternative to synthetic pesticides. A recent field trial conducted in Southeast Asia indicated that crops treated with Allocryptopine-based formulations exhibited enhanced resistance to pests without adverse effects on non-target organisms or soil health.

The biosynthesis of Allocryptopine has been another area of intense research interest. Scientists have identified key enzymes responsible for its production in plants, which could be harnessed for large-scale production through metabolic engineering techniques. This breakthrough could significantly reduce the cost of producing this valuable compound and make it more accessible for various applications.

In conclusion, Allocryptopine, with its CAS number 485-91-6, represents a multifaceted natural product with immense potential across multiple domains. From its anti-inflammatory and anti-tumor activities to its role as an eco-friendly pesticide, this compound continues to be a focal point for scientific exploration. As research advances, we can expect even more innovative uses for this remarkable alkaloid.